Cas no 17345-72-1 (4-bromobenzene-1,2,3-triol)

4-bromobenzene-1,2,3-triol structure

Product Name:4-bromobenzene-1,2,3-triol

CAS No:17345-72-1

Molecular Formula:C₆H₅O₃Br

Molecular Weight:205.006

CID:2625999

PubChem ID:21951637

4-bromobenzene-1,2,3-triol Properties

Names and Identifiers

- 4-bromobenzene-1,2,3-triol
- 4-Bromobenzene-1,2,3-triol
- PBX
- 17345-72-1
- SCHEMBL37621
- bromopyrogallol
- 1,2,3-Benzenetriol, 4-bromo-
- Q27464345
- EN300-1896174
- DTXSID101311251
- MDL： MFCD11707044
- InChIKey： TYRFQQZIVRBJAK-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H5BrO3/c7-3-1-2-4(8)6(10)5(3)9/h1-2,8-10H
- SMILES： C1=CC(=C(C(=C1Br)O)O)O

Computed Properties

Exact Mass: 203.94221g/mol
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 203.94221g/mol
Heavy Atom Count: 10
Complexity: 120
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Topological Polar Surface Area: 60.7Å²

4-bromobenzene-1,2,3-triol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A019086856-1g	4-Bromobenzene-1,2,3-triol	17345-72-1	95%	1g	423.30 USD
Crysdot LLC	CD12133010-1g	4-Bromobenzene-1,2,3-triol	17345-72-1	95+%	1g	$411	2024-07-24
Enamine	EN300-1896174-0.05g	4-bromobenzene-1,2,3-triol	17345-72-1		0.05g	$504.0	2023-09-18

4-bromobenzene-1,2,3-triol Related Literature

1. The regulatory effects of phytosterol esters (PSEs) on gut flora and faecal metabolites in rats with NAFLD†

Lihua Song,Yating li,Dan Qu,Pengling Ouyang,Xinwen Ding,PeiYing Wu,Qi Guan,Li Yang Food Funct., 2020,11, 977-991
2. Origin of layer-dependent SERS tunability in 2D transition metal dichalcogenides†

Mingze Li,Yimeng Gao,Xingce Fan,Yunjia Wei,Qi Hao,Teng Qiu Nanoscale Horiz., 2021,6, 186-191
3. Nucleophilic conjugate 1,3-addition of phosphines to oligoynoates†

Jie-Cheng Deng,Chih-Wei Kuo,Shih-Ching Chuang Chem. Commun., 2014,50, 10580-10583
4. Modeling analysis of the growth of a cubic crystal in a finite space

Phys. Chem. Chem. Phys., 2022,24, 9411-9417
5. Front cover

Catal. Sci. Technol., 2022,12, 5231-5232
6. Micropore-confined amorphous SnO2 subnanoclusters as robust anode materials for Na-ion capacitors†

J. Mater. Chem. A, 2019,7, 21711-21721
7. Rhodium(iii)-catalyzed dehydrogenative dialkenylation of the monocarba-closo-decaborate cluster by regioselective B–H activation†

Xuewei Liang,Yunjun Shen,Kang Zhang,Jiyong Liu,Simon Duttwyler Chem. Commun., 2018,54, 12451-12454
8. Recent progress of organic small molecule-based fluorescent probes for intracellular pH sensing

Ying Wen,Ning Jing,Fangjun Huo,Caixia Yin Analyst, 2021,146, 7450-7463
9. E,Z-Stereodivergent synthesis of N-tosyl α,β-dehydroamino esters via a Mukaiyama–Michael addition†

Miguel Espinosa,Andrea García-Ortiz,Gonzalo Blay,Luz Cardona,M. Carmen Muñoz,José R. Pedro RSC Adv., 2016,6, 15655-15659
10. Inside front cover

Chem. Commun., 2008, 3586-3586

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